Cas no 19656-91-8 (2-Cyclopentene-1-acetaldehyde)

• Product Name: 2-Cyclopentene-1-acetaldehyde
• CAS No: 19656-91-8
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 226361
• PubChem ID: 274427
• Update Time: 2025-05-20

2-Cyclopentene-1-acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-acetaldehyde
• 2-cyclopent-2-en-1-ylacetaldehyde
• (2-cyclopentenyl)acetaldehyde
• 2-(cyclopent-2-enyl)acetaldehyde
• 2-cyclopentenylethanal
• AC1L6UGM
• AC1Q6QIQ
• AG-K-75779
• AR-1I3210
• CTK0I2783
• cyclopent-2-en-1-ylacetaldehyde
• Cyclopent-2-enyl-acetaldehyd
• cyclopent-2-enyl-acetaldehyde
• Cyclopenten-(2)-yl-acetaldehyd
• NSC120473
• DTXSID10298077
• SCHEMBL8244611
• 19656-91-8
• EN300-6189593
• 2-(CYCLOPENT-2-EN-1-YL)ACETALDEHYDE
• Z1418938887
• NSC-120473

• Inchi： 1S/C7H10O/c8-6-5-7-3-1-2-4-7/h1,3,6-7H,2,4-5H2
• InChI Key： WCCRGRJKEZZBLL-UHFFFAOYSA-N
• SMILES： O=CCC1C=CCC1

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.942
• Boiling Point: 164.6°C at 760 mmHg
• Flash Point: 44.4°C
• Refractive Index: 1.462
• PSA: 17.07
• LogP: 1.54160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Cyclopentene-1-acetaldehyde

2-Cyclopentene-1-Acetaldehyde: A Comprehensive Overview

2-Cyclopentene-1-acetaldehyde (CAS No. 19656-91-8) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, also referred to as cyclopentenone acetaldehyde, is a derivative of cyclopentene and exhibits unique chemical properties due to its conjugated double bonds and aldehyde functional group. Its structure, which includes a five-membered cyclopentene ring with an acetaldehyde substituent, makes it a valuable intermediate in organic synthesis and a promising candidate for various applications.

Recent studies have highlighted the potential of 2-cyclopentene-1-acetaldehyde in the field of polymer chemistry. Researchers have explored its ability to undergo polymerization under specific conditions, leading to the formation of novel polymeric materials with enhanced mechanical and thermal properties. These materials have shown promise in applications such as high-performance adhesives, coatings, and lightweight composites for aerospace and automotive industries.

The synthesis of 2-cyclopentene-1-acetaldehyde has been optimized through various methods, including oxidative cleavage of cyclopentene derivatives and catalytic hydrogenation. These advancements have not only improved the yield but also reduced the environmental footprint of its production processes. For instance, the use of transition metal catalysts, such as palladium-based catalysts, has enabled more efficient transformations, aligning with the growing demand for sustainable chemical manufacturing.

In terms of chemical reactivity, 2-cyclopentene-1-acetaldehyde exhibits interesting behavior due to its conjugated system. It readily participates in nucleophilic addition reactions, making it a valuable precursor in the synthesis of complex organic molecules. Recent research has demonstrated its utility in the preparation of biologically active compounds, such as antioxidants and anti-inflammatory agents, which have potential applications in the pharmaceutical industry.

The physical properties of 2-cyclopentene-1-acetaldehyde are also worth noting. It exists as a colorless liquid at room temperature with a pleasant odor. Its boiling point is relatively low, which facilitates its use in various industrial processes that require controlled evaporation. Additionally, its solubility in common organic solvents makes it easy to handle and integrate into existing synthetic workflows.

From an environmental perspective, the biodegradability of 2-cyclopentene-1-acetaldehyde has been studied extensively. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its ecological impact when properly managed. This characteristic is particularly important for industries seeking to adopt greener chemical practices and comply with stringent environmental regulations.

In conclusion, 2-cyclopentene-1-acetaldehyde (CAS No. 19656-91-8) is a multifaceted compound with a wide range of applications across different sectors. Its unique chemical structure, reactivity, and physical properties make it an invaluable tool in organic synthesis and material science. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in driving innovation across various industries.